molecular formula C8H8Cl2F3NO2 B019674 4-Chloro-2-(trifluoroacetyl)aniline hydrochloride hydrate CAS No. 173676-59-0

4-Chloro-2-(trifluoroacetyl)aniline hydrochloride hydrate

Cat. No. B019674
M. Wt: 260.04 g/mol
InChI Key: FUYMYLYDBVWEHG-UHFFFAOYSA-N
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Description

4-Chloro-2-(trifluoroacetyl)aniline hydrochloride hydrate, also known by its CAS number 1184936-21-7, is a compound with the molecular formula C8H8Cl2F3NO2 and a molecular weight of 278.0558296 . It is known to be an inhibitor of HIV-1 RT (HIV reverse transcriptase) .


Synthesis Analysis

The synthesis of 4-Chloro-2-(trifluoroacetyl)aniline hydrochloride hydrate involves several steps . The process begins with the reaction of parachloroaniline with acyl chloride in the presence of a methylbenzene solvent to obtain an intermediate. This intermediate is then dissolved in an organic solvent, and trifluoro-acetyl chloride is introduced into a flask containing a mixed liquor of the organic solvent and lewis acid. The solution of the intermediate is slowly added dropwise to the flask to perform a Friedel-Crafts reaction, obtaining an acylate intermediate. The molar ratio of trifluoro-acetyl chloride to the intermediate is 1:1. Finally, the intermediate is hydrolyzed to remove protective groups and form a salt under acidic conditions, yielding the 4-Chloro-2-(trifluoroacetyl)aniline hydrochloride hydrate intermediate .


Molecular Structure Analysis

The molecular structure of 4-Chloro-2-(trifluoroacetyl)aniline hydrochloride hydrate is derived from its molecular formula, C8H8Cl2F3NO2 . The specific arrangement of these atoms and their bonds constitute the molecular structure of the compound.


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 4-Chloro-2-(trifluoroacetyl)aniline hydrochloride hydrate include the reaction of parachloroaniline with acyl chloride, the Friedel-Crafts reaction with trifluoro-acetyl chloride, and the hydrolysis of the intermediate .

Scientific Research Applications

  • HIV-1 RT Inhibition
    • Field : Virology, specifically HIV research .
    • Application : This compound is used as an inhibitor of HIV-1 RT (HIV reverse transcriptase), an enzyme that is critical for the life cycle of HIV .

However, it’s worth noting that this compound can be used as a working standard or secondary reference standard . In this context, it could be used in a variety of scientific fields, particularly in analytical chemistry, for the calibration of instruments, validation of methods, and ensuring the accuracy and consistency of results.

Safety And Hazards

The compound is harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. Precautions include avoiding breathing dust/fume/gas/mist/vapours/spray and rinsing cautiously with water for several minutes in case of contact with eyes .

properties

IUPAC Name

1-(2-amino-5-chlorophenyl)-2,2,2-trifluoroethanone;hydrate;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5ClF3NO.ClH.H2O/c9-4-1-2-6(13)5(3-4)7(14)8(10,11)12;;/h1-3H,13H2;1H;1H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FUYMYLYDBVWEHG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1Cl)C(=O)C(F)(F)F)N.O.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H8Cl2F3NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40657739
Record name 1-(2-Amino-5-chlorophenyl)-2,2,2-trifluoroethan-1-one--hydrogen chloride--water (1/1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40657739
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

278.05 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Chloro-2-(trifluoroacetyl)aniline hydrochloride hydrate

CAS RN

1184936-21-7, 173676-59-0
Record name Ethanone, 1-(2-amino-5-chlorophenyl)-2,2,2-trifluoro-, hydrochloride, hydrate (1:1:1)
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1184936-21-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1-(2-Amino-5-chlorophenyl)-2,2,2-trifluoroethan-1-one--hydrogen chloride--water (1/1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40657739
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-(2-amino-5-chloro-phenyl)-2,2,2-trifluoro-ethane-1,1-diol;hydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.117.265
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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